

Application Notes & Protocols: Potassium Hyaluronate as a Viscoelastic Agent in Ophthalmic Surgery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Potassium Hyaluronate

CAS No.: 31799-91-4

Cat. No.: B15709002

[Get Quote](#)

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of **Potassium Hyaluronate** (HA-K) as an Ophthalmic Viscosurgical Device (OVD). We delve into the fundamental rheological principles, comparative analysis against the traditional Sodium Hyaluronate (HA-Na), detailed formulation and sterilization protocols, and robust quality control methodologies. The protocols herein are designed to be self-validating, grounded in established ISO standards and current scientific literature, to ensure the development of a safe, effective, and reliable surgical aid for advanced ophthalmic procedures.

Introduction: The Role of Ophthalmic Viscosurgical Devices (OVDs)

Ophthalmic surgery, particularly cataract and intraocular lens (IOL) implantation, involves intricate manipulations within the confined space of the anterior chamber. Ophthalmic Viscosurgical Devices (OVDs) are indispensable tools in these procedures, serving multiple critical functions.^{[1][2][3]} They are injected into the eye to protect delicate tissues like the

corneal endothelium from mechanical trauma, maintain intraocular space to facilitate surgical maneuvers, and assist in the controlled insertion of IOLs.[3][4][5] The efficacy of an OVD is dictated by its unique rheological properties: viscosity, elasticity, and pseudoplasticity.[1] While Sodium Hyaluronate has been the gold standard, this guide explores the specific application and potential advantages of its potassium salt counterpart.

Section 1: The Scientific Rationale for Potassium Hyaluronate

Hyaluronan: A Natural Biopolymer

Hyaluronic Acid (HA) is a naturally occurring linear polysaccharide found in the extracellular matrix of connective tissues, including the eye's vitreous and aqueous humor.[6] Structurally, it consists of repeating disaccharide units of D-glucuronic acid and N-acetyl-D-glucosamine.[7] This structure, with its abundant hydroxyl groups, imparts a remarkable capacity to retain water, leading to its characteristic viscoelasticity in aqueous solutions.[7] For pharmaceutical use, HA is stabilized as a salt, most commonly Sodium Hyaluronate.[8]

The Cation's Contribution: Potassium vs. Sodium

The core difference between **Potassium Hyaluronate** and Sodium Hyaluronate lies in the counterion.[8] While the fundamental polysaccharide chain remains the same, the choice of cation can have subtle but significant biological implications. Potassium ions (K^+) are a key component of the eye's aqueous humor and play a vital role in maintaining cellular function and ionic balance within ocular tissues.[8][9] A formulation using **Potassium Hyaluronate** may therefore offer enhanced biocompatibility with the natural intraocular environment.[8] A 2025 study highlighted that HA-K performed better than HA-Na in treating dry eye disease by helping to regulate the ionic balance of the tear film.[8] This principle of ionic compatibility is a key driver for investigating HA-K in surgical applications.

Feature	Potassium Hyaluronate (HA-K)	Sodium Hyaluronate (HA-Na)	Rationale & Significance
Counterion	Potassium (K+)	Sodium (Na+)	K+ is a primary ion in the aqueous humor, potentially enhancing physiological compatibility.[8][10]
Biocompatibility	Excellent; potentially enhanced due to physiological ion.	Excellent; well-established safety profile.[3]	Both are highly biocompatible as HA is endogenous to the eye.[7]
Rheological Properties	Determined by HA molecular weight and concentration, not the cation.[8]	Determined by HA molecular weight and concentration.[6][11]	The critical performance characteristics (cohesivity, dispersivity) are engineered via the polymer, not the salt form.
Applications	Ophthalmic surgery, eye drops, joint health, skincare.[8][12][13]	Ophthalmic surgery, eye drops, drug delivery, cosmetics.[6][7][14]	Both salts are versatile, but HA-K offers a specific advantage in ophthalmic formulations.

Critical Rheological Properties for Surgical Performance


The behavior of an OVD during surgery is governed by its rheology. These properties are primarily a function of the hyaluronan's molecular weight and concentration.[6][15]

- **Viscosity:** A measure of a fluid's resistance to flow. High viscosity at low shear rates (at rest) is crucial for maintaining space in the anterior chamber.[4]

- Pseudoplasticity: The ability of a fluid to decrease in viscosity under increasing shear stress. [6] This is a vital property that allows a highly viscous OVD to be easily injected through a narrow-gauge cannula (high shear rate) yet remain in place once inside the eye (low shear rate).[4]
- Viscoelasticity: The dual properties of a viscous fluid and an elastic solid. The elastic modulus (G') reflects the ability to store energy (solid-like), while the viscous modulus (G'') measures the viscous loss (liquid-like).[11] This property allows the OVD to absorb mechanical stress from surgical instruments, thus protecting tissues.[5]

OVDs are broadly classified based on these properties:

- Cohesive OVDs: High molecular weight, high viscosity. They are excellent for creating and maintaining space but are removed as a single mass.[2][16]
- Dispersive OVDs: Lower molecular weight, lower viscosity. They readily coat tissues, offering superior endothelial protection, but are more difficult to remove.[2][17]
- Viscoadaptive OVDs: A class of OVDs that behave cohesively at low shear rates but become more dispersive at higher shear rates, offering combined benefits.[6][16]



[Click to download full resolution via product page](#)

Caption: Logical flow from molecular properties to OVD classification and function.

Section 2: Formulation, Manufacturing, and Sterilization

The development of a **Potassium Hyaluronate** OVD requires stringent control over formulation, manufacturing, and sterilization to ensure safety and performance.

Raw Material Sourcing and Purification

High-purity **Potassium Hyaluronate** is typically produced via bacterial fermentation, most commonly using strains of *Streptococcus* species or genetically engineered non-pathogenic

hosts like *Bacillus subtilis*.^{[18][19]} The raw material must undergo rigorous purification to remove bacterial endotoxins, proteins, and nucleic acids. A multi-step process involving precipitation, filtration, and resin chromatography is often employed to achieve the required purity for ophthalmic use.^[20]

Formulation Parameters

The final OVD is a sterile, isotonic, aqueous solution. Key parameters must be precisely controlled:

Parameter	Typical Range	Rationale & Importance
HA-K Concentration	1.0% - 2.3% (w/v)	Directly influences viscosity and cohesivity. Higher concentrations create more robust, space-maintaining OVDs. ^[6]
Molecular Weight	500 kDa - 4,000 kDa	A primary determinant of rheological behavior. High MW (>1,000 kDa) for cohesive properties. ^{[6][9]}
pH	6.8 - 7.6	Must be compatible with the physiological pH of the aqueous humor to prevent irritation. ^[18]
Osmolality	280 - 360 mOsm/kg	Must be near-isotonic to the eye's natural fluids to prevent osmotic stress on ocular cells. ^{[18][21]}
Buffer System	Phosphate or Tromethamine	Maintains stable pH throughout the product's shelf life. ^[18]

Sterilization: A Critical Control Point


Sterilization is mandatory for any intraocular device but presents a significant challenge for hyaluronan-based products. HA is susceptible to degradation via heat, which reduces its molecular weight and compromises its vital rheological properties.[\[22\]](#)[\[23\]](#)[\[24\]](#)

- Autoclaving (Moist Heat): While effective for sterilization, standard autoclaving can severely degrade HA.[\[25\]](#)[\[26\]](#) Specialized autoclaves that use superheated cascading water may offer better results by providing shorter, more controlled heating and rapid cooling phases, which helps preserve the molecular weight.[\[24\]](#)
- Aseptic Filtration: For liquid formulations, sterile filtration through a 0.22 µm filter is a common method that avoids heat-induced degradation.[\[23\]](#) This is often part of an overall aseptic manufacturing process.
- Ethylene Oxide (EtO): Used for terminally sterilizing the final product in its packaging (e.g., pre-filled syringes).[\[18\]](#)[\[22\]](#) Residuals must be carefully controlled to fall below toxic levels.
- Irradiation (Gamma, E-beam): Generally avoided as it can cause significant chain scission and degradation of the HA polymer.[\[22\]](#)[\[23\]](#)

The chosen sterilization method must be validated to ensure it achieves the required sterility assurance level (SAL) while minimizing the impact on the product's critical quality attributes, especially molecular weight and viscosity.

Section 3: Quality Control and Characterization Protocols

A robust quality control framework is essential to guarantee the safety, consistency, and efficacy of each batch of **Potassium Hyaluronate** OVD. Testing should be performed on the final, sterilized product according to international standards such as ISO 15798.[\[27\]](#)



[Click to download full resolution via product page](#)

Caption: Quality control workflow for **Potassium Hyaluronate** OVD batch release.

Protocol: Rheological Characterization

Objective: To quantify the viscoelastic properties of the HA-K OVD to ensure it meets performance specifications for its intended surgical use (e.g., cohesive or dispersive).

Apparatus: A rotational rheometer with cone-plate or parallel-plate geometry, temperature-controlled at 25°C.

Methodology:

- **Sample Loading:** Carefully load the OVD sample onto the rheometer plate, ensuring no air bubbles are trapped. Lower the geometry to the specified gap. Allow the sample to equilibrate to 25°C for 5 minutes.
- **Steady Shear Sweep:**

- Perform a shear rate sweep from 0.1 s^{-1} to 1000 s^{-1} .
- Record the viscosity (Pa·s) as a function of shear rate.
- Purpose: To determine the zero-shear viscosity (viscosity at rest) and characterize the pseudoplastic (shear-thinning) behavior.[\[21\]](#)
- Oscillatory Frequency Sweep:
 - Perform a frequency sweep from 0.1 to 100 rad/s at a constant, low strain (e.g., 1%) within the linear viscoelastic region (LVER).
 - Record the elastic modulus (G'), viscous modulus (G''), and complex viscosity (η^*) as a function of angular frequency (ω).
 - Purpose: To characterize the viscoelastic nature of the material. The crossover frequency (where $G' = G''$) can help classify the OVD as more cohesive or dispersive.[\[11\]](#)[\[27\]](#)

Acceptance Criteria:

- Zero-Shear Viscosity: Must be within the predefined range for the product type (e.g., $>100 \text{ Pa}\cdot\text{s}$ for a cohesive OVD).[\[27\]](#)
- Pseudoplasticity Index: The ratio of viscosity at a low shear rate to viscosity at a high shear rate must meet the specification.
- G'/G'' Crossover Point: The frequency at which G' and G'' intersect should be within the specified range, indicating the correct balance of elastic and viscous properties.[\[27\]](#)

Protocol: Physicochemical and Biosafety Analysis

Objective: To confirm the formulation's chemical properties and ensure biological safety.

Test	Method	Acceptance Criteria	Rationale
pH Measurement	Calibrated pH meter	6.8 - 7.6	Ensures physiological compatibility.[18]
Osmolality	Freezing point depression osmometer	280 - 360 mOsm/kg	Prevents osmotic damage to intraocular cells.[18]
Endotoxin Level	Limulus Amebocyte Lysate (LAL) test	< 0.2 EU/mL	Critical for preventing postoperative inflammation (e.g., Toxic Anterior Segment Syndrome). The FDA recommends this stringent limit for OVDs.[28]
Appearance	Visual Inspection	Clear, colorless, free of particulates	Ensures purity and absence of contaminants.

Protocol: In Vitro Biocompatibility and Cytotoxicity Assay

Objective: To ensure the final, sterilized material is not toxic to ocular cells, in accordance with ISO 10993-5.[29]

Apparatus: Human Corneal Epithelial Cells (HCEC) in culture, cell culture incubator, microscope, cytotoxicity assay kit (e.g., MTT or LDH).

Methodology:

- **Extract Preparation:** Prepare an extract of the HA-K OVD by incubating it in cell culture medium (e.g., for 24 hours at 37°C) according to ISO 10993-12 guidelines.

- Cell Treatment: Seed HCECs in a multi-well plate. Once confluent, replace the medium with the OVD extract, a negative control (fresh medium), and a positive control (e.g., dilute sodium dodecyl sulfate).
- Incubation: Incubate the cells for a defined period (e.g., 24-72 hours).
- Viability Assessment:
 - Examine cells microscopically for changes in morphology (rounding, detachment).
 - Perform a quantitative cytotoxicity assay (e.g., MTT) to measure cell viability relative to the negative control.
 - Purpose: To detect any leachable substances from the OVD or its packaging that could be harmful to ocular tissues.[\[29\]](#)

Acceptance Criteria:

- Cell Viability: Must be $\geq 70\%$ of the negative control.
- Morphology: No significant signs of cytotoxicity (e.g., cell lysis, detachment) compared to the negative control.

Section 4: Application Protocols in Ophthalmic Surgery

The proper handling and application of **Potassium Hyaluronate** OVD are crucial for achieving desired surgical outcomes.

Preparation and Handling

- Inspection: Visually inspect the sterile packaging for integrity. Confirm the product name, concentration, and expiration date.
- Assembly: Aseptically attach the provided sterile, blunt-tipped cannula to the Luer-lock syringe. Ensure a secure connection.

- Priming: Carefully depress the plunger to expel any air from the cannula. A small bead of the viscoelastic should be visible at the tip. Avoid excessive priming to prevent wastage.
- Temperature: The OVD should be at room temperature for optimal viscosity and handling characteristics.[\[22\]](#)[\[23\]](#)

Surgical Application (Cataract Surgery Example)

- Anterior Chamber Inflation: After making the initial corneal incision, slowly and steadily inject the HA-K OVD into the anterior chamber. The goal is to deepen and stabilize the chamber, pushing the iris back and flattening the anterior lens capsule.[\[1\]](#)[\[3\]](#) The cohesive nature of a high molecular weight HA-K is ideal for this step.[\[2\]](#)
- Capsulorhexis: The OVD provides a stable environment, preventing chamber collapse and allowing for a controlled and precise continuous curvilinear capsulorhexis (CCC).
- Endothelial Protection: Before introducing the phacoemulsification probe, a dispersive OVD (or a viscoadaptive like Healon®5) may be used to coat the corneal endothelium for added protection from ultrasonic energy and fluid turbulence.[\[6\]](#)[\[16\]](#) The "soft-shell" technique involves layering a dispersive OVD against the endothelium and then filling the central space with a cohesive OVD.[\[6\]](#)[\[16\]](#)
- IOL Implantation: After phacoemulsification, reinflate the capsular bag and anterior chamber with the HA-K OVD. This creates sufficient space for the safe and controlled unfolding and placement of the intraocular lens.[\[2\]](#)

Post-Operative Removal

Complete removal of the OVD from the anterior chamber at the end of surgery is critical to prevent postoperative spikes in intraocular pressure (IOP).[\[16\]](#)[\[30\]](#)

- Technique: Use an automated irrigation/aspiration (I/A) probe.
- Procedure for Cohesive OVDs: Cohesive OVDs like a high molecular weight HA-K can typically be removed as a single mass. Place the I/A tip behind the IOL optic to aspirate the OVD from the capsular bag first, then move to the anterior chamber.

- Procedure for Dispersive OVDs: These are more difficult to remove. A "rock 'n' roll" technique (moving the IOL side to side) may be needed to dislodge OVD trapped behind the lens. Thoroughly irrigate all angles of the anterior chamber.
- Confirmation: The surgeon must visually confirm that all visible OVD has been removed before closing the incisions.

Conclusion

Potassium Hyaluronate presents a scientifically sound and promising alternative to traditional Sodium Hyaluronate as a viscoelastic agent in ophthalmic surgery. Its primary advantage lies in the use of a physiologically prevalent cation, potentially enhancing biocompatibility within the delicate ocular environment. The ultimate performance of an HA-K OVD, however, is dictated by the precise control of its rheological properties through the manipulation of polymer molecular weight and concentration. By adhering to the rigorous formulation, manufacturing, and quality control protocols outlined in this guide, researchers and developers can create a safe and effective surgical device that meets the high standards required for modern viscosurgery.

References

- Rheology of Sodium Hyaluronate Saline Solutions for Ophthalmic Use. American Chemical Society.
- An Effective Translation: The Development of Hyaluronan-Based Medical Products From the Physicochemical, and Preclinical Aspects.
- An Effective Translation: The Development of Hyaluronan-Based Medical Products From the Physicochemical, and Preclinical Aspects. Frontiers Media S.A..
- Use of viscoelastic substance in ophthalmic surgery – focus on sodium hyaluronate. Dove Medical Press. [[Link](#)]
- Sodium Hyaluronate vs. **Potassium Hyaluronate**. Stanford Chemicals. [[Link](#)]
- Preclinical Safety Evaluation of Ophthalmic Viscosurgical Devices in Rabbits and a Novel Mini-Pig Model. National Institutes of Health (NIH). [[Link](#)]
- Rheology of Sodium Hyaluronate Saline Solutions for Ophthalmic Use. ResearchGate. [[Link](#)]

- Steam-sterilizing solid hyaluronic acid.
- Why Chain Length of Hyaluronan in Eye Drops Matters. MDPI. [\[Link\]](#)
- Physicochemical Properties of Hyaluronic Acid–Based Lubricant Eye Drops. Association for Research in Vision and Ophthalmology (ARVO). [\[Link\]](#)
- Rheological properties of the vitreous and the role of hyaluronic acid. National Center for Biotechnology Information. [\[Link\]](#)
- Characterizing Ophthalmic Viscosurgical Devices (OVDs) Using a Rotational Rheometer. NETZSCH-Gerätebau GmbH. [\[Link\]](#)
- A kind of sterilizing methods of hyaluronic acid sodium gel.
- Hyaluronic acid sterilization: heat treatment and preservation of the molecular weight. Steriflow. [\[Link\]](#)
- Ophthalmic Viscoelastic Devices As a Cleaning Challenge. AAMI (Association for the Advancement of Medical Instrumentation). [\[Link\]](#)
- Endotoxin Testing Recommendations for Single-Use Intraocular Ophthalmic Devices Guidance for Industry and Food and Drug Administration Staff. Regulations.gov. [\[Link\]](#)
- Hyaluronic Acid Gel Biodegradation After Intrapalpebral and Intraorbital Injection in Experimental Study. National Center for Biotechnology Information. [\[Link\]](#)
- Ophthalmic Viscosurgical Devices (OVD): Physical Characteristics, Clinical Applications, and Complications. Ento Key. [\[Link\]](#)
- Toxicology and Biocompatibility Testing of Ophthalmic Drug-Device Combination Products. Contract Pharma. [\[Link\]](#)
- VISCOELASTIC MATERIALS – AN INDISPENSABLE INSTRUMENT IN OPHTHALMOLOGICAL SURGERY. Romanian Journal of Oral Rehabilitation. [\[Link\]](#)
- Viscoelastics. National Center for Biotechnology Information. [\[Link\]](#)

- ROS-Mediated Fragmentation Alters the Effects of Hyaluronan on Corneal Epithelial Wound Healing. National Institutes of Health (NIH). [\[Link\]](#)
- Efficient Degradation of High-Molecular-Weight Hyaluronic Acid by a Combination of Ultrasound, Hydrogen Peroxide, and Copper Ion. National Institutes of Health (NIH). [\[Link\]](#)
- How Is The Degradation Of Hyaluronic Acid Biomaterials Controlled?. YouTube. [\[Link\]](#)
- Biocompatibility of an implantable ophthalmic drug delivery device. Massachusetts Institute of Technology. [\[Link\]](#)
- Use of viscoelastic substance in ophthalmic surgery – focus on sodium hyaluronate. Semantic Scholar. [\[Link\]](#)
- Use of viscoelastic substance in ophthalmic surgery - Focus on sodium hyaluronate. ResearchGate. [\[Link\]](#)
- Medical devices: biocompatibility testing in ophthalmology. University of Bologna. [\[Link\]](#)
- Use of viscoelastic substance in ophthalmic surgery—focus on sodium hyaluronate. ResearchGate. [\[Link\]](#)
- Understanding Viscoelastic Substances in Ophthalmology: Composition, Functions, and Clinical Applications. Singclean Medical. [\[Link\]](#)
- Ophthalmic preparation for use as artificial tear.
- SUMMARY OF SAFETY AND EFFECTIVENESS DATA (SSED). U.S. Food and Drug Administration. [\[Link\]](#)
- Applications of Hyaluronic Acid in Ophthalmology and Contact Lenses. National Institutes of Health (NIH). [\[Link\]](#)
- Ophthalmic Viscosurgical Devices (OVDs) in Challenging Cases: a Review. National Institutes of Health (NIH). [\[Link\]](#)
- Protecting the Ocular Surface in Cataract Surgery: The Efficacy of the Perioperative Use of a Hydroxypropyl Guar and Hyaluronic Acid Ophthalmic Solution. National Institutes of Health

(NIH). [\[Link\]](#)

- Viscoelastic agents. National Center for Biotechnology Information. [\[Link\]](#)
- How to Fabricate Hyaluronic Acid for Ocular Drug Delivery. MDPI. [\[Link\]](#)
- Preparation method of hyaluronic acid for eye drops.
- Sodium hyaluronate and dry eye after cataract surgery. L'Oculista Italiano. [\[Link\]](#)
- Sodium hyaluronate in cataract surgery. I. Report on the use of Healon in two different types of intracapsular cataract surgery. National Center for Biotechnology Information. [\[Link\]](#)
- Hyaluronic Acid/Trehalose Ophthalmic Solution in Reducing Post-Cataract Surgery Dry Eye Signs and Symptoms: A Prospective, Interventional, Randomized, Open-Label Study. MDPI. [\[Link\]](#)
- Comparative efficacy of 0.1% and 0.15% Sodium Hyaluronate on lipid layer and meibomian glands following cataract surgery: A randomized prospective study. National Institutes of Health (NIH). [\[Link\]](#)
- **Potassium Hyaluronate.** Cosmetics Info. [\[Link\]](#)
- The applications of viscoelastic agents in vitreoretinal surgery. National Center for Biotechnology Information. [\[Link\]](#)
- Sodium Hyaluronate Ophthalmic Solution A Vital Aid in Modern Eye Care. Devine Meditech. [\[Link\]](#)
- Comparing the efficacy of sodium hyaluronate eye drops and carboxymethylcellulose eye drops in treating mild to moderate dry eye disease. National Institutes of Health (NIH). [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Viscoelastics - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [2. singclean.org \[singclean.org\]](#)
- [3. devinemeditech.com \[devinemeditech.com\]](#)
- [4. Ophthalmic Viscosurgical Devices \(OVD\): Physical Characteristics, Clinical Applications, and Complications | Ento Key \[entokey.com\]](#)
- [5. Viscoelastic agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Use of viscoelastic substance in ophthalmic surgery – focus on sodium hyaluronate - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. Applications of Hyaluronic Acid in Ophthalmology and Contact Lenses - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. stanfordchem.com \[stanfordchem.com\]](#)
- [9. patentimages.storage.googleapis.com \[patentimages.storage.googleapis.com\]](#)
- [10. Comparative efficacy of 0.1% and 0.15% Sodium Hyaluronate on lipid layer and meibomian glands following cataract surgery: A randomized prospective study - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. pubs.acs.org \[pubs.acs.org\]](#)
- [12. chemimpex.com \[chemimpex.com\]](#)
- [13. cosmeticsinfo.org \[cosmeticsinfo.org\]](#)
- [14. Sodium hyaluronate and post-cataract dry eye \[oculistaitaliano.it\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. rjor.ro \[rjor.ro\]](#)
- [17. array.aami.org \[array.aami.org\]](#)
- [18. accessdata.fda.gov \[accessdata.fda.gov\]](#)
- [19. mdpi.com \[mdpi.com\]](#)
- [20. CN110922505A - Preparation method of hyaluronic acid for eye drops - Google Patents \[patents.google.com\]](#)
- [21. tvst.arvojournals.org \[tvst.arvojournals.org\]](#)
- [22. An Effective Translation: The Development of Hyaluronan-Based Medical Products From the Physicochemical, and Preclinical Aspects - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 23. [Frontiers | An Effective Translation: The Development of Hyaluronan-Based Medical Products From the Physicochemical, and Preclinical Aspects \[frontiersin.org\]](#)
- 24. [Hyaluronic acid sterilization: heat treatment and preservation of the molecular weight \[steriflow.com\]](#)
- 25. [US5621093A - Steam-sterilizing solid hyaluronic acid - Google Patents \[patents.google.com\]](#)
- 26. [CN106139178A - A kind of sterilizing methods of hyaluronic acid sodium gel - Google Patents \[patents.google.com\]](#)
- 27. [analyzing-testing.netzsch.com \[analyzing-testing.netzsch.com\]](#)
- 28. [downloads.regulations.gov \[downloads.regulations.gov\]](#)
- 29. [Medical devices: biocompatibility testing in ophthalmology — Medical and Surgical Sciences \[dimec.unibo.it\]](#)
- 30. [researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: Potassium Hyaluronate as a Viscoelastic Agent in Ophthalmic Surgery]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15709002/docs#application-notes-protocols-potassium-hyaluronate-as-a-viscoelastic-agent-in-ophthalmic-surgery\]](https://www.benchchem.com/product/b15709002/docs#application-notes-protocols-potassium-hyaluronate-as-a-viscoelastic-agent-in-ophthalmic-surgery)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)